Cas no 2241866-97-5 ((3-(methyl-d3)phenyl-2,4,5,6-d4)boronic acid)

• Product Name: (3-(methyl-d3)phenyl-2,4,5,6-d4)boronic acid
• CAS No: 2241866-97-5
• MF: C₇H₉BO₂
• MW: 142.999294042587
• CID: 6815883
• PubChem ID: 45788890
• Update Time: 2025-03-03

(3-(methyl-d3)phenyl-2,4,5,6-d4)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2241866-97-5
• (3-(methyl-d3)phenyl-2,4,5,6-d4)boronic acid
• CS-19087
• 3-(Tolyl-d7)-boronic acid
• F92682
• AKOS015943977

• Inchi： 1S/C7H9BO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5,9-10H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： BJQCPCFFYBKRLM-AAYPNNLASA-N
• SMILES： OB(C1=C([2H])C([2H])=C([2H])C(C([2H])([2H])[2H])=C1[2H])O

Computed Properties

• Exact Mass: 143.1134969Da
• Monoisotopic Mass: 143.1134969Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų